Cas no 620546-59-0 (ethyl 2-{(2Z)-2-(3-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate)

• Product Name: ethyl 2-{(2Z)-2-(3-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate
• CAS No: 620546-59-0
• MF: C₂₁H₂₀O₅
• MW: 352.380506515503
• CID: 5417485
• Update Time: 2025-07-20

ethyl 2-{(2Z)-2-(3-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{[(2Z)-2-(3-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}propanoate
• ethyl 2-{(2Z)-2-(3-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate

• Inchi： 1S/C21H20O5/c1-4-24-21(23)14(3)25-16-8-9-17-18(12-16)26-19(20(17)22)11-15-7-5-6-13(2)10-15/h5-12,14H,4H2,1-3H3
• InChI Key： OSOUOYHYRXGRBV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(OC1C=C2OC(=CC3=CC=CC(C)=C3)C(=O)C2=CC=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on ethyl 2-{(2Z)-2-(3-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate

Introduction to Ethyl 2-{(2Z)-2-(3-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate (CAS No. 620546-59-0)

Ethyl 2-{(2Z)-2-(3-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate, identified by its CAS number 620546-59-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive study in academic and industrial settings.

The molecular structure of Ethyl 2-{(2Z)-2-(3-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate features a benzofuran core appended with an ester group and an alkenyl side chain. The presence of the 3-methylphenyl substituent and the dihydrobenzofuran scaffold suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for drug discovery and development.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse pharmacological properties. The benzofuran moiety, in particular, has been extensively studied for its role in various therapeutic applications. Ethyl 2-{(2Z)-2-(3-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate represents a novel derivative that could serve as a valuable scaffold for the development of new drugs targeting neurological disorders, inflammatory conditions, and other diseases.

The synthesis of this compound involves multiple steps, including condensation reactions and esterification processes. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for pharmaceutical applications. Researchers have been exploring various synthetic routes to optimize the production of Ethyl 2-{(2Z)-2-(3-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate, with the aim of making the process more efficient and scalable.

One of the most exciting aspects of Ethyl 2-{(2Z)-2-(3-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate is its potential biological activity. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes involved in disease pathways. For instance, it has shown promise in inhibiting cyclooxygenase (COX) enzymes, which are implicated in pain and inflammation. Additionally, the benzofuran core may interact with other targets such as serine proteases and kinase inhibitors, opening up possibilities for therapeutic intervention.

The pharmacokinetic properties of Ethyl 2-{(2Z)-2-(3-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate are also under investigation. Understanding how this compound is metabolized and distributed in the body is crucial for determining its efficacy and safety profile. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to study its metabolic pathways and interactions with biological matrices.

In conclusion, Ethyl 2-{(2Z)-2-(3-methylphenyl)methylidene-3-oxo-2,3-dihydro1-benzofuran-6-yloxy}propanoate (CAS No. 620546-59-0) is a structurally intriguing compound with significant potential in pharmaceutical research. Its complex architecture and diverse functional groups make it a promising candidate for further exploration in drug discovery. As research continues to uncover new therapeutic applications for this molecule, it is likely to play an important role in the development of novel treatments for various diseases.